methyl 4,5-dimethoxy-2-[(1-piperidinylcarbonothioyl)amino]benzoate acetate

• IUPAC Name: acetic acid;methyl 4,5-dimethoxy-2-(piperidine-1-carbothioylamino)benzoate
• InChI: InChI=1S/C16H22N2O4S.C2H4O2/c1-20-13-9-11(15(19)22-3)12(10-14(13)21-2)17-16(23)18-7-5-4-6-8-18;1-2(3)4/h9-10H,4-8H2,1-3H3,(H,17,23);1H3,(H,3,4)
• InChI Key: NHCNVEBOEUTHFT-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)O.COC1=C(C=C(C(=C1)C(=O)OC)NC(=S)N2CCCCC2)OC
• Molecular Formula: C18H26N2O6S
• Molecular Weight: 398.5 g/mol

Description

Methyl 4,5-dimethoxy-2-[(1-piperidinylcarbonothioyl)amino]benzoate acetate, also known as MDPV, is a synthetic cathinone that has gained popularity in the scientific research community due to its psychoactive effects. This compound is structurally similar to amphetamines and is classified as a stimulant drug. MDPV has been used in various research studies to investigate its mechanism of action, biochemical and physiological effects, and potential therapeutic applications.

Mechanism of Action

Methyl 4,5-dimethoxy-2-[(1-piperidinylcarbonothioyl)amino]benzoate acetate acts as a potent inhibitor of the dopamine transporter, which leads to an increase in dopamine levels in the brain. This results in a range of psychoactive effects, including increased alertness, euphoria, and stimulation. methyl 4,5-dimethoxy-2-[(1-piperidinylcarbonothioyl)amino]benzoate acetate also has affinity for the norepinephrine transporter, which may contribute to its stimulant effects.
Biochemical and Physiological Effects:
methyl 4,5-dimethoxy-2-[(1-piperidinylcarbonothioyl)amino]benzoate acetate has been shown to have a range of biochemical and physiological effects. Studies have shown that methyl 4,5-dimethoxy-2-[(1-piperidinylcarbonothioyl)amino]benzoate acetate increases the release of dopamine and norepinephrine in the brain, which leads to an increase in heart rate, blood pressure, and body temperature. methyl 4,5-dimethoxy-2-[(1-piperidinylcarbonothioyl)amino]benzoate acetate has also been shown to cause oxidative stress in the brain, which may contribute to its neurotoxic effects.

Advantages and Limitations for Lab Experiments

Methyl 4,5-dimethoxy-2-[(1-piperidinylcarbonothioyl)amino]benzoate acetate has several advantages for use in lab experiments. It is a potent and selective dopamine transporter inhibitor, which makes it a useful tool for investigating the role of dopamine in various physiological processes. However, methyl 4,5-dimethoxy-2-[(1-piperidinylcarbonothioyl)amino]benzoate acetate has several limitations, including its potential for neurotoxicity and its high abuse potential.

Future Directions

There are several future directions for research involving methyl 4,5-dimethoxy-2-[(1-piperidinylcarbonothioyl)amino]benzoate acetate. One area of interest is investigating the potential therapeutic applications of methyl 4,5-dimethoxy-2-[(1-piperidinylcarbonothioyl)amino]benzoate acetate for dopamine-related disorders. Additionally, research could focus on developing safer and more selective dopamine transporter inhibitors that do not have the neurotoxic effects of methyl 4,5-dimethoxy-2-[(1-piperidinylcarbonothioyl)amino]benzoate acetate. Finally, more research is needed to fully understand the long-term effects of methyl 4,5-dimethoxy-2-[(1-piperidinylcarbonothioyl)amino]benzoate acetate on the brain and body.

Scientific Research Applications

Methyl 4,5-dimethoxy-2-[(1-piperidinylcarbonothioyl)amino]benzoate acetate has been used in various research studies to investigate its potential therapeutic applications. Studies have shown that methyl 4,5-dimethoxy-2-[(1-piperidinylcarbonothioyl)amino]benzoate acetate has a high affinity for the dopamine transporter, which is responsible for the reuptake of dopamine in the brain. This suggests that methyl 4,5-dimethoxy-2-[(1-piperidinylcarbonothioyl)amino]benzoate acetate may have potential as a treatment for dopamine-related disorders, such as Parkinson's disease.